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Compound of Interest

Compound Name: Diethylaluminum chloride

Cat. No.: B1668794

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data sheet (SDS) information for diethylaluminum
chloride (DEAC), a highly reactive organoaluminum compound frequently used as a catalyst
and an intermediate in chemical synthesis. Given its hazardous nature, a thorough
understanding of its properties and safe handling procedures is critical for all personnel.

Core Safety & Physical Properties

Diethylaluminum chloride is a colorless liquid that is spontaneously flammable in air
(pyrophoric) and reacts violently with water.[1][2][3][4] It is crucial to handle this substance
under an inert atmosphere and take extensive precautions to avoid contact with air and
moisture.[5][6][7]

Table 1: Physical and Chemical Properties of Diethylaluminum Chloride
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Property Value Source
Chemical Formula C4H10AICI [8]
Molecular Weight 120.56 g/mol [9]
Appearance Colorless liquid [2][3][10]
Melting Point -74 °C [41[9]
Boiling Point 125 °C (at 67 torr) [4][11]
Flash Point -22 °C (-7.6 °F) [3]
Density 0.9709 g/cm? at 25 °C 9]
Vapor Pressure 3 mmHg (60 °C) [8][11]
Solubility Miscible with hexane [11][12]

Hazard Identification and Classification

DEAC is classified as a highly hazardous substance due to its pyrophoric and water-reactive

nature. It can cause severe skin burns and eye damage upon contact.[2][4][7] Inhalation may

lead to respiratory irritation, drowsiness, or dizziness.[5][6][7]

Table 2: GHS Hazard Statements

Code Hazard Statement

H225 Highly flammable liquid and vapor

H250 Catches fire spontaneously if exposed to air

H260 In contact with water releases flammable gases
which may ignite spontaneously

H314 Causes severe skin burns and eye damage

H335 May cause respiratory irritation

H336 May cause drowsiness or dizziness
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Table 3: NFPA 704 Ratings

Category Rating Description

Short exposure could cause
Health 3 serious temporary or moderate

residual injury.

Will rapidly or completely
vaporize at normal
N atmospheric pressure and
Flammability 4 _ _
temperature, or is readily
dispersed in air and will burn

readily.

Capable of detonation or
explosive decomposition but
requires a strong initiating
o source, must be heated under

Reactivity 3 ' s
confinement before initiation,
reacts explosively with water,
or will detonate if severely

shocked.

) Reacts with water in an
Special Hazard W
unusual or dangerous manner.

Experimental Protocols for Safe Handling

Adherence to strict protocols is mandatory when working with diethylaluminum chloride. The
following sections detail the necessary procedures for handling, storage, and emergency
response.

Protocol 1: Standard Handling Procedure
This protocol outlines the steps for safely handling DEAC in a laboratory setting.

e Preparation:
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[e]

Ensure a chemical fume hood with explosion-proof ventilation is operational.[3][6]

o

Verify that an eyewash station and a safety shower are readily accessible.[1][3][6]

[¢]

Prepare an inert atmosphere (e.g., nitrogen or argon) for all transfers.[1][3]

[¢]

Assemble all necessary personal protective equipment (PPE), including flame-retardant
gloves, a lab coat, and chemical splash goggles with a face shield.[1]

e Handling:

[¢]

Ground and bond all containers during material transfer to prevent static discharge.[1][3]

[¢]

Use spark-proof tools.[3][6]

[e]

Handle the material exclusively under an inert gas atmosphere.[3][7]

o

Keep the container tightly closed when not in use.[2][4]

e Post-Handling:
o Thoroughly wash hands and any potentially exposed skin after handling.[1][3]
o Decontaminate or dispose of all PPE according to institutional guidelines.

o Store the chemical in a designated, compliant storage area.[2][9]
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Workflow for Handling Diethylaluminum Chloride
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Caption: Workflow for Handling Diethylaluminum Chloride.
Protocol 2: Emergency Response to Spills
Immediate and appropriate action is critical in the event of a DEAC spill.
« Initial Response:

o Evacuate all non-essential personnel from the spill area.[1][4]

o Remove all sources of ignition.[1][4]

o Only personnel with specific training should respond to the spill.[1]
o Spill Containment and Cleanup:

o DO NOT USE WATER OR FOAM EXTINGUISHERS.[1][2]
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o Cover the spill with dry lime, sand, or soda ash.[1]

o Place the absorbed material into a covered container for disposal.[1]

¢ Post-Cleanup:

o Ventilate the area thoroughly after the cleanup is complete.[1]

o Dispose of the waste material in accordance with all applicable regulations.[2]

Evacuate Area

Emergency Spill Response for Diethylaluminum Chloride

Spill Occurs

Remove Ignition Sources DO NOT USE WATER

Cover with Dry Lime, Sand, or Soda Ash

Place in Covered Container

Ventilate Area

Dispose of Waste
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Caption: Emergency Spill Response for Diethylaluminum Chloride.

Storage and Incompatibility

Proper storage of diethylaluminum chloride is essential to prevent accidents.

» Storage Conditions: Store in a cool, dry, well-ventilated area, separate from incompatible
materials.[2][9] The container must be kept tightly closed and under an inert gas like
nitrogen.[1][7] Outside or detached storage is preferred.[1][2]

e Incompatible Materials: DEAC reacts violently with water, air, acids, alcohols, and oxidizing
agents.[1][2][12] It is also incompatible with benzene, allyl chloride, and chlorine azide.[1]

Toxicological Information

While comprehensive human toxicological data is limited, diethylaluminum chloride is known
to be corrosive and can cause severe burns to the skin and eyes.[1][3] Inhalation can irritate
the respiratory system.[1][3] There is no evidence to classify it as a human carcinogen (A4
classification).[2]

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ [3]
contaminated clothing and
shoes. Get immediate medical

attention.

Immediately flush eyes with
plenty of water for at least 30

Eye Contact ) ) ) [3]
minutes. Get immediate

medical attention.

Move the victim to fresh air. If
) breathing is difficult, give
Inhalation _ _ [4][5]
oxygen. Get immediate

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion J y . [2][3]

to an unconscious person. Get

immediate medical attention.

This guide is intended to provide a comprehensive overview of the safety considerations for
diethylaluminum chloride. Always consult the most recent Safety Data Sheet from your
supplier and adhere to all institutional and regulatory guidelines when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Diethylaluminum Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668794#diethylaluminum-chloride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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